![molecular formula C7H12O2S2 B1293825 Ethyl 1,3-dithiane-2-carboxylate CAS No. 20462-00-4](/img/structure/B1293825.png)
Ethyl 1,3-dithiane-2-carboxylate
Overview
Description
Ethyl 1,3-dithiane-2-carboxylate (EDC) is an organosulfur compound that has been used in a variety of scientific applications, including organic synthesis, biochemistry, and physiology. EDC is a colorless liquid with a pungent odor and is soluble in organic solvents. It is a versatile reagent used in a range of reactions, from simple esterifications to more complex transformations. EDC is an important tool in the laboratory, offering a variety of advantages and limitations when compared to other reagents. In
Mechanism of Action
Target of Action
Ethyl 1,3-dithiane-2-carboxylate is a chemical compound that primarily targets the biochemical pathways involved in the synthesis of α-keto esters . It acts as a bulky equivalent of acetate and an α-keto acid equivalent .
Mode of Action
The compound interacts with its targets by participating in syn-selective aldol reactions . It undergoes asymmetric oxidation to give trans bis-sulfoxide . The carbanion generated from this compound is employed for the preparation of α-keto esters .
Biochemical Pathways
This compound affects the biochemical pathways involved in the synthesis of α-keto esters . The compound’s interaction with these pathways results in the production of α-keto esters, which have various applications in organic chemistry.
Pharmacokinetics
Its molecular weight of 192299 suggests that it may have good bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the production of α-keto esters . These compounds are valuable in organic chemistry for the synthesis of various other compounds.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s boiling point is 75-77 °C at 0.2 mmHg , suggesting that it may be sensitive to high temperatures
Safety and Hazards
Future Directions
Ethyl 1,3-dithiane-2-carboxylate has potential applications in the synthesis of organic compounds . Its use in asymmetric synthesis to produce chiral products from achiral starting materials and its role in syn-selective aldol reactions suggest that it could be a valuable tool in the development of new synthetic methodologies.
Biochemical Analysis
Biochemical Properties
Ethyl 1,3-dithiane-2-carboxylate plays a significant role in biochemical reactions due to its ability to participate in syn-selective aldol reactions . It interacts with various enzymes and proteins, including those involved in oxidation and reduction processes. For instance, the asymmetric oxidation of this compound by the Modena protocol results in the formation of trans bis-sulfoxide . Additionally, the compound can generate carbanions, which are intermediates in the synthesis of α-keto esters
Cellular Effects
This compound has been shown to influence various cellular processes. In dyslipidemia, the compound inhibits the activity of hepatic lipase, an enzyme involved in lipid metabolism . This inhibition can affect lipid levels in cells, potentially altering cellular metabolism and gene expression related to lipid processing. Furthermore, this compound’s role in generating carbanions may impact cellular signaling pathways, as these intermediates can participate in various biochemical reactions within cells .
Molecular Mechanism
The molecular mechanism of this compound involves its ability to form carbanions, which act as nucleophiles in biochemical reactions . These carbanions can interact with electrophilic centers in biomolecules, leading to the formation of new chemical bonds. Additionally, the compound’s participation in syn-selective aldol reactions involves the formation of carbon-carbon bonds, which are crucial in the synthesis of complex organic molecules . The compound’s ability to undergo asymmetric oxidation further demonstrates its versatility in biochemical synthesis .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. The compound is known to be slightly miscible with water and should be stored in a dark, sealed container at room temperature to maintain its stability . Over time, the compound may degrade, potentially affecting its efficacy in biochemical reactions. Long-term studies in vitro and in vivo have shown that the compound’s stability can influence its impact on cellular function, with degradation products potentially altering its biochemical properties .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to inhibit hepatic lipase activity without significantly affecting platelet aggregation rates . At higher doses, the compound may exhibit toxic or adverse effects, potentially impacting liver function and overall metabolism. These dosage-dependent effects highlight the importance of careful dosage optimization in experimental settings to avoid potential toxicity .
Metabolic Pathways
This compound is involved in several metabolic pathways, particularly those related to lipid metabolism. The compound inhibits hepatic lipase activity, which can affect the breakdown and processing of lipids in the liver . Additionally, the compound’s ability to generate carbanions allows it to participate in various biochemical reactions, including the synthesis of α-keto esters . These interactions with metabolic enzymes and cofactors highlight the compound’s role in modulating metabolic flux and metabolite levels within cells.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. The compound’s slight miscibility with water suggests that it may rely on lipid-based transport mechanisms to move within cellular environments . Additionally, the compound’s interactions with enzymes and proteins involved in lipid metabolism may influence its localization and accumulation within specific cellular compartments .
Subcellular Localization
This compound is localized within specific subcellular compartments, where it exerts its biochemical effects. The compound’s interactions with lipid metabolism enzymes suggest that it may be concentrated in organelles such as the endoplasmic reticulum and mitochondria, which are involved in lipid processing . Additionally, the compound’s ability to generate carbanions and participate in biochemical reactions may be influenced by its subcellular localization, with targeting signals and post-translational modifications directing it to specific compartments .
Properties
IUPAC Name |
ethyl 1,3-dithiane-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O2S2/c1-2-9-6(8)7-10-4-3-5-11-7/h7H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANEDZEVDORCLPM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1SCCCS1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50174427 | |
Record name | Ethyl 1,3-dithiane-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50174427 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
20462-00-4 | |
Record name | Ethyl 1,3-dithiane-2-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=20462-00-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 1,3-dithiane-2-carboxylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020462004 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl 1,3-dithiane-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50174427 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 1,3-dithiane-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.039.838 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ETHYL 1,3-DITHIANE-2-CARBOXYLATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DRA87T4JKT | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the primary synthetic application of ethyl 1,3-dithiane-2-carboxylate?
A1: this compound acts as a masked acyl anion equivalent, enabling the synthesis of α-ketocarboxylic acid derivatives. [, , , , , , , ] Specifically, it allows for the installation of an α-ketoester unit, a crucial structural motif in various natural products and pharmaceuticals. [, ]
Q2: How does phase-transfer catalysis improve the preparation and alkylation of this compound?
A2: Phase-transfer catalysis (PTC) offers significant advantages in both the synthesis and alkylation reactions of this compound. [, , ] PTC allows the use of inexpensive starting materials and facilitates high-yield transformations under milder conditions compared to traditional methods. []
Q3: Can you elaborate on the use of this compound in synthesizing 3-Deoxy-D-manno-2-octulosonic Acid (Kdo)?
A3: this compound plays a critical role in the chemical synthesis of Kdo. [, ] It reacts with a protected D-mannofuranose-5,6-cyclic sulfate, ultimately leading to the introduction of the α-ketoester moiety found in Kdo. [, ]
Q4: How does the structure of this compound facilitate its use as a reagent for umpolung?
A4: The 1,3-dithiane ring in this compound can be deprotonated under specific conditions, generating a nucleophilic carbon atom at the 2-position. This reversed polarity, or umpolung, enables the normally electrophilic carbonyl carbon to act as a nucleophile, allowing for reactions with electrophiles. []
Q5: What are the challenges associated with the asymmetric oxidation of this compound?
A5: While this compound itself can be asymmetrically oxidized, achieving high enantioselectivity can be challenging. [] The resulting bis-sulfoxides are also known to be acid-sensitive, requiring careful workup and purification procedures for optimal yields. []
Q6: Has this compound been utilized in developing pharmaceutical compounds?
A6: Yes, this compound has been employed in the synthesis of a fluorinated analog of the IQNP muscarinic-cholinergic receptor ligand. [] This involved alkylation of the reagent with 1-fluoro-2-bromoethane, followed by several steps to ultimately yield the target compound, which demonstrated promising receptor binding affinity in in vivo studies. []
Q7: Are there any known alternatives or substitutes for this compound in organic synthesis?
A7: While this compound is a widely used reagent, researchers have explored alternatives, including ethyl 1,3-dithiolane-2-carboxylate. [, ] The choice between these reagents often depends on the specific synthetic target and reaction conditions.
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